Cas no 2228700-10-3 (2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol)

• Product Name: 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol
• CAS No: 2228700-10-3
• MF: C₆H₅Cl₂N₅O
• MW: 234.042797803879
• CID: 5762238
• PubChem ID: 165737487
• Update Time: 2025-06-15

2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1983997
• 2-azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol
• 2228700-10-3
• 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol

• Inchi： 1S/C6H5Cl2N5O/c7-5-4(3(1-14)12-13-9)6(8)11-2-10-5/h2-3,14H,1H2
• InChI Key： FXQDRGKJARLDPB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 232.9871152g/mol
• Monoisotopic Mass: 232.9871152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.4Ų

Additional information on 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol

Introduction to 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol (CAS No. 2228700-10-3)

2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228700-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azido-substituted alcohols, which are widely explored for their potential bioactivity and structural diversity. The presence of both an azido group and a dichloropyrimidine moiety makes this molecule a versatile scaffold for the development of novel therapeutic agents.

The structural features of 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol include a primary alcohol functional group at the terminal carbon of an ethyl chain, connected to a pyrimidine ring that is further substituted with two chlorine atoms at the 4 and 6 positions. This unique arrangement provides multiple sites for chemical modification, enabling the synthesis of a wide array of derivatives with tailored biological properties. The azido group, in particular, is a valuable handle for further functionalization through nucleophilic substitution reactions, making it an attractive building block for drug discovery efforts.

In recent years, there has been growing interest in the development of compounds that incorporate both azido and pyrimidine moieties due to their demonstrated efficacy in various pharmacological applications. Pyrimidine derivatives are well-known for their role as heterocyclic cores in many bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The dichloropyrimidine ring in 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol not only enhances the compound's lipophilicity but also serves as a site for selective binding to biological targets.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the reactivity of the azido group, researchers can introduce diverse pharmacophores into the molecule, allowing for precise modulation of kinase activity. Preliminary studies have suggested that derivatives of 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol exhibit promising inhibitory effects on certain kinases, making them candidates for further investigation.

The synthesis of 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of a dichloropyrimidine intermediate. This intermediate is then functionalized with an azido group through nucleophilic aromatic substitution or other suitable methods. The final step involves introducing the ethyl alcohol moiety via etherification or similar reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Recent advancements in computational chemistry have also contributed to the understanding of how 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to proteins with high affinity due to its ability to form multiple hydrogen bonds and hydrophobic interactions. These insights have guided the design of more potent derivatives by optimizing key structural features.

The pharmaceutical industry has shown particular interest in compounds that exhibit dual functionality, such as those capable of inhibiting multiple targets simultaneously. 2-Azido-2-(4,6-dichloropyrimidin-5-yl)ethan-1-ol fits well within this paradigm, as its modular design allows for easy customization to achieve desired pharmacological profiles. For instance, by replacing the azido group with other bioactive moieties or modifying the pyrimidine ring, researchers can generate compounds with enhanced selectivity or improved pharmacokinetic properties.

In conclusion, 2-Azido - 2 - ( 4 , 6 - dichloropyrimidin - 5 - yl ) ethanol ( CAS No . 2228700 - 10 - 3 ) represents a promising scaffold for drug discovery efforts . Its unique structural features , combined with its reactivity , make it an invaluable tool for developing novel therapeutic agents . As research in this area continues to evolve , it is likely that compounds derived from this molecule will play an increasingly important role in addressing unmet medical needs .